Cas no 61995-19-5 (Ethyl 3-Oxopiperidine-1-carboxylate)
Ethyl 3-Oxopiperidine-1-carboxylate is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a piperidine ring with a ketone group at the 3-position and an ethyl carboxylate moiety at the 1-position, making it a valuable building block for the preparation of biologically active molecules. The compound exhibits high reactivity in nucleophilic and electrophilic reactions, facilitating the synthesis of complex scaffolds. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in medicinal chemistry and drug development. Ethyl 3-Oxopiperidine-1-carboxylate is particularly useful in the synthesis of alkaloids, piperidine derivatives, and other pharmacologically relevant compounds.
61995-19-5 structure
Product Name:Ethyl 3-Oxopiperidine-1-carboxylate
CAS No:61995-19-5
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD15144251
CID:461345
PubChem ID:12316089
Update Time:2025-10-30
Ethyl 3-Oxopiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-oxo-1-Piperidinecarboxylic acid ethyl ester
- ETHYL 3-OXOPIPERIDINE-1-CARBOXYLATE
- MFCD15144251
- 61995-19-5
- 1-Ethoxycarbonylpiperidin-3-one
- 1-carbethoxy-3-piperidone
- Ethyl3-oxopiperidine-1-carboxylate
- SCHEMBL6306521
- VWQXCLBFGRMQJC-UHFFFAOYSA-N
- 1-Ethoxycarbonyl-piperidin-3-one
- AB7241
- SB41222
- AKOS015996814
- DTXSID40487558
- CS-0319713
- Ethyl 3-Oxopiperidine-1-carboxylate
-
- MDL： MFCD15144251
- Inchi： 1S/C8H13NO3/c1-2-12-8(11)9-5-3-4-7(10)6-9/h2-6H2,1H3
- InChI Key： VWQXCLBFGRMQJC-UHFFFAOYSA-N
- SMILES： O(CC)C(N1CC(CCC1)=O)=O
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 273.4±33.0 °C at 760 mmHg
- PSA: 46.61
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Ethyl 3-Oxopiperidine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 3-Oxopiperidine-1-carboxylate Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM179226-5g |
ethyl 3-oxopiperidine-1-carboxylate |
61995-19-5 | 95% | 5g |
$424 | 2021-08-05 | |
| TRC | E927590-250mg |
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$ 50.00 | 2022-06-05 | ||
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$ 70.00 | 2022-06-05 | ||
| TRC | E927590-2.5g |
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61995-19-5 | 2.5g |
$ 275.00 | 2022-06-05 | ||
| Apollo Scientific | OR947016-1g |
Ethyl 3-oxopiperidine-1-carboxylate |
61995-19-5 | 95% | 1g |
£95.00 | 2025-02-21 | |
| Apollo Scientific | OR947016-5g |
Ethyl 3-oxopiperidine-1-carboxylate |
61995-19-5 | 95% | 5g |
£275.00 | 2025-02-21 | |
| abcr | AB369358-5 g |
1-Ethoxycarbonyl-piperidin-3-one, 98%; . |
61995-19-5 | 98% | 5g |
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| abcr | AB369358-25 g |
1-Ethoxycarbonyl-piperidin-3-one, 98%; . |
61995-19-5 | 98% | 25g |
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| Chemenu | CM179226-1g |
ethyl 3-oxopiperidine-1-carboxylate |
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Ethyl 3-Oxopiperidine-1-carboxylate Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:61995-19-5)Ethyl 3-Oxopiperidine-1-carboxylate
Order Number:A1233403
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:10
Price ($):341
Email:sales@amadischem.com
Ethyl 3-Oxopiperidine-1-carboxylate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:61995-19-5)Ethyl 3-Oxopiperidine-1-carboxylate
Purity:99%
Quantity:25g
Price ($):341